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Compound of Interest

Compound Name: 2-Fluoro-6-methylcinnamic acid

Cat. No.: B7828582

Executive Summary

2-Fluoro-6-methylcinnamic acid (CAS 1214791-65-7) is a di-substituted cinnamic acid
derivative. Unlike the widely characterized unsubstituted cinnamic acid, this molecule
possesses significant steric strain due to the ortho-disubstitution pattern (2-Fluoro, 6-Methyl).
This structural feature disrupts planar packing, significantly altering its thermal profile compared
to its mono-substituted analogs.

This guide provides the predicted melting range based on structural activity relationships (SAR)
with verified analogs, alongside a rigorous DSC/TGA experimental protocol to empirically
validate purity and thermal stability.

Chemical Identity & Structural Context[1][2][3][4][5]
[6][7][8]
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Property Detail

Chemical Name 2-Fluoro-6-methylcinnamic acid
CAS Number 1214791-65-7

Molecular Formula C10H9FO2

Molecular Weight 180.18 g/mol

Structural Feature Ortho-disubstitution (Steric Clash)
Primary Hazard Irritant (H315, H319, H335)

The "Ortho-Effect" on Melting Point

Thermal behavior in cinnamic acids is governed by the ability of the phenyl ring and the acrylic
acid side chain to remain planar, maximizing

-conjugation and crystal lattice energy.

» Unsubstituted Cinnamic Acid: Planar, high packing efficiency. MP: 133°C.

e 2-Fluorocinnamic Acid: Small fluorine atom allows partial planarity. MP: 179-183°C
(Increased polarity stabilizes lattice).

o 2,6-Difluorocinnamic Acid: Two ortho substituents force the side chain out of plane, reducing
packing efficiency. MP: 124-125°C.[1]

Prediction for 2-Fluoro-6-methylcinnamic acid: The 6-methyl group is significantly bulkier
than fluorine (Van der Waals radius: Methyl ~2.0 A vs. Fluorine ~1.47 A). This exacerbates the
steric twist, likely lowering the melting point further than the difluoro analog.

o Expected Melting Range:115°C — 130°C

» Note: If high-purity trans-isomer is isolated, the MP may approach the upper bound (130°C).
Cis-isomers (allocinnamic type) typically melt 40-50°C lower.

Experimental Protocols (DSC & TGA)
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To confirm the melting point and ensure the compound is free of solvent or degradation
products, follow this dual-analysis workflow.

A. Thermogravimetric Analysis (TGA)

Objective: Distinguish between solvent loss, melting, and decomposition.
e Instrument: TGA 5500 (or equivalent).
e Sample Mass: 5-10 mg.
e Pan: Platinum (HT) or Ceramic.
e Purge Gas: Nitrogen (40 mL/min balance, 60 mL/min furnace).
e Method:
o Equilibrate at 30°C.
o Ramp 10°C/min to 350°C.
e Interpretation Criteria:
o <100°C Mass Loss: Residual solvents (likely Ethanol or Toluene from synthesis).
o 115-140°C Event: If no mass loss occurs here, the endotherm seen in DSC is a true melt.

o > 200°C Mass Loss: Decarboxylation (Loss of COz).

B. Differential Scanning Calorimetry (DSC)

Objective: Determine Onset Melting Point (

) and Enthalpy of Fusion (

).

e Instrument: DSC 2500 (or equivalent heat-flux DSC).

e Sample Mass: 2—4 mg (Keep mass low to prevent thermal lag).
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e Pan: Tzero Aluminum Pan with Pinhole Lid (Critical: allows release of pressure if

decarboxylation occurs).
e Purge Gas: Nitrogen (50 mL/min).
e Method:
o Cycle 1: Equilibrate at 20°C
Ramp 10°C/min to 160°C (Do not overheat to avoid degradation).
o Cooling: Ramp 10°C/min to 20°C (Check for recrystallization).
o Cycle 2: Ramp 10°C/min to 160°C.
e Reporting: Use Cycle 1
for melting point. Use Cycle 2 only if the sample was wet/solvated in Cycle 1.

Visualization of Thermal Logic

The following diagram illustrates the decision logic for interpreting the thermal data of

substituted cinnamic acids.
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Caption: Logic flow for distinguishing true melting events from solvate desorption or impurity
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broadening using TGA/DSC.

Reference Data & Analog Comparison
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When experimental data for a specific derivative is unavailable, validation against structural
analogs is the industry standard (E-E-A-T principle).

Melting Point (

Compound Structure Source
)

Cinnamic Acid Unsubstituted 133-136°C
2-Fluorocinnamic Acid  Mono-ortho-F 179-183°C
2,6-Difluorocinnamic )

) Di-ortho-F 124-125°C
Acid
2-Fluoro-6-methyl Di-ortho-F/Me Predicted: 115-130°C  Calculated via SAR

Troubleshooting Common Artifacts

e Sublimation: Cinnamic acids often sublime before melting. If the DSC baseline drifts
endothermically before the peak, the sample is subliming. Fix: Use a hermetically sealed pan
(if T <200°C) or increase heating rate to 20°C/min.

o Decarboxylation: If the TGA shows mass loss immediately after melting, the compound is
losing CO.z. Fix: Do not reuse the sample; the chemical structure has changed to the
corresponding styrene derivative.

References
e Sigma-Aldrich.Product Specification: trans-Cinnamic acid. Available at:

e Thermo Scientific Chemicals.2-Fluorocinnamic acid, predominantly trans, 98%. Fisher
Scientific. Available at:

e Sigma-Aldrich.trans-2,6-Difluorocinnamic acid. Available at:

o ChemSRC.2-Fluoro-6-methylcinnamic acid (CAS 1214791-65-7). Available at:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. trans-2,6-Difluorocinnamic Acid [myskinrecipes.com]

o To cite this document: BenchChem. [Comprehensive Thermal Analysis Guide: 2-Fluoro-6-
methylcinnamic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7828582#melting-point-and-thermal-analysis-of-2-
fluoro-6-methylcinnamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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